α-Aminophosphonate inhibitors of metallo-β-lactamases NDM-1 and VIM-2†

RSC Medicinal Chemistry Pub Date: 2023-08-02 DOI: 10.1039/D3MD00286A

Abstract

The upswing of antibiotic resistance is an escalating threat to human health. Resistance mediated by bacterial metallo-β-lactamases is of particular concern as these enzymes degrade β-lactams, our most frequently prescribed class of antibiotics. Inhibition of metallo-β-lactamases could allow the continued use of existing β-lactam antibiotics, such as penicillins, cephalosporins and carbapenems, whose applicability is becoming ever more limited. The design, synthesis, and NDM-1, VIM-2, and GIM-1 inhibitory activities (IC50 4.1–506 μM) of a series of novel non-cytotoxic α-aminophosphonate-based inhibitor candidates are presented herein. We disclose the solution NMR spectroscopic and computational investigation of their NDM-1 and VIM-2 binding sites and binding modes. Whereas the binding modes of the inhibitors are similar, VIM-2 showed a somewhat higher conformational flexibility, and complexed a larger number of inhibitor candidates in more varying binding modes than NDM-1. Phosphonate-type inhibitors may be potential candidates for development into therapeutics to combat metallo-β-lactamase resistant bacteria.

Graphical abstract: α-Aminophosphonate inhibitors of metallo-β-lactamases NDM-1 and VIM-2
α-Aminophosphonate inhibitors of metallo-β-lactamases NDM-1 and VIM-2†
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RSC Medicinal Chemistry
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